Cas no 61400-67-7 (2,5-Cyclohexadien-1-one, 2,6-dimethyl-4-(phenylmethylene)-)

• Product Name: 2,5-Cyclohexadien-1-one, 2,6-dimethyl-4-(phenylmethylene)-
• CAS No: 61400-67-7
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 480803
• PubChem ID: 59390216
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one, 2,6-dimethyl-4-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 2,6-dimethyl-4-(phenylmethylene)-
• 4-benzylidene-2,6-dimethylcyclohexa-2,5-dien-1-one
• DTXSID50731837
• 61400-67-7
• SCHEMBL9048684

• Inchi： 1S/C15H14O/c1-11-8-14(9-12(2)15(11)16)10-13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： AIJTYOKWWVAWQF-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C/C(=C/C2C=CC=CC=2)/C=C1C

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07